Cas no 1955516-19-4 (1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine)

• Product Name: 1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine
• CAS No: 1955516-19-4
• MF: C₁₀H₁₅F₂N₃O
• MW: 231.24240899086
• CID: 5698083
• PubChem ID: 91812073
• Update Time: 2023-10-14

1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F1907-0957
• 1-(3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• {[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine
• 1-[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
• AKOS026706611
• 1955516-19-4
• EN300-265303
• 1,2,4-Oxadiazole-5-methanamine, 3-(4,4-difluorocyclohexyl)-N-methyl-
• 1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine

• Inchi： 1S/C10H15F2N3O/c1-13-6-8-14-9(15-16-8)7-2-4-10(11,12)5-3-7/h7,13H,2-6H2,1H3
• InChI Key： YGMZBSQMFVUUMO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC)=N2)CC1)F

Computed Properties

• Exact Mass: 231.11831843g/mol
• Monoisotopic Mass: 231.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 316.1±52.0 °C(Predicted)
• pka: 6.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides